![molecular formula C21H19N5O4 B2925952 9-(3,4-dimethoxyphenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide CAS No. 906164-99-6](/img/structure/B2925952.png)
9-(3,4-dimethoxyphenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide
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Description
9-(3,4-dimethoxyphenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H19N5O4 and its molecular weight is 405.414. The purity is usually 95%.
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Scientific Research Applications
Electrochromic Materials and Polymer Research
- Novel Electrochromic Polyamides : Research by Chang and Liou (2008) introduced aromatic polyamides with pendent 4,4′-dimethoxy-substituted triphenylamine units, demonstrating their application in electrochromic devices due to their reversible oxidation redox couples and stable electrochromic performance over numerous cycles. These materials show promise for advanced display and smart window technologies (Chang & Liou, 2008).
Materials Chemistry and Polymer Synthesis
- Organosoluble and Optically Transparent Polyamides : Guo et al. (2015) described the synthesis of new polyamides containing xanthene units and methyl pendant groups, highlighting their high thermal stability, good solubility in organic solvents, and potential applications in the creation of materials with specific optical properties (Guo et al., 2015).
Advanced Synthesis Techniques and Chemical Properties
- Synthesis and Antimicrobial Evaluation : Talupur et al. (2021) explored the synthesis and antimicrobial evaluation of tetrazol-thiophene-2-carboxamides derivatives, indicating the potential of such compounds in the development of new antimicrobial agents. This research illustrates the broader application of purine derivatives in addressing microbial resistance (Talupur et al., 2021).
Analytical and Structural Chemistry
- Crystal Structure Analysis : Prabhuswamy et al. (2016) conducted a study on the synthesis, crystal structure, and Hirshfeld surface analysis of a pyrazole-1-carboxamide derivative, demonstrating the importance of such compounds in the understanding of molecular interactions and structural characteristics of potential therapeutic agents (Prabhuswamy et al., 2016).
Properties
IUPAC Name |
9-(3,4-dimethoxyphenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O4/c1-11-5-4-6-12(9-11)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)13-7-8-14(29-2)15(10-13)30-3/h4-10H,1-3H3,(H2,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHEMATIRLXQVBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC(=C(C=C4)OC)OC)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.